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Compound of Interest

Compound Name: 10H-Benzofuro[3,2-b]indole

CAS No.: 248-66-8

Cat. No.: B1283429

Get Quote

Executive Summary
10H-Benzofuro[3,2-b]indole represents a critical fused heterocyclic scaffold, increasingly

utilized as a building block for organic light-emitting diodes (OLEDs) due to its high triplet

energy and thermal stability.[1] It also serves as a pharmacophore in medicinal chemistry,

particularly in the development of kinase inhibitors and DNA intercalating agents.

This guide provides a rigorous workflow for the structural validation of this compound using 1H

and 13C Nuclear Magnetic Resonance (NMR) spectroscopy. It addresses the specific

challenges of characterizing fused heteroaromatic systems, including solubility limits,

tautomeric exchange, and quaternary carbon assignment.

Structural Analysis & Numbering
Correct interpretation of NMR data requires adherence to a consistent numbering scheme. The

fusion of the indole and benzofuran rings creates a planar, electron-rich system.

Structural Logic
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Core System: Tetracyclic fused ring.

Heteroatoms: Nitrogen (N-10) and Oxygen (O-5).

Symmetry: The molecule is asymmetric (Cs point group only if planar and ignoring

substituents, but chemically the indole and benzofuran sides are distinct). This results in a

complex aromatic region where protons do not strictly overlap by symmetry.
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Figure 1: Structural composition of the benzofuro[3,2-b]indole scaffold.

Experimental Protocols
Synthesis Context & Impurity Profiling
Understanding the synthesis route is vital for anticipating impurities in the NMR spectrum.

Common Route: Cadogan cyclization of 2-(2-nitrophenyl)benzofuran using triethyl phosphite

(

).

Target Impurities:

Unreacted Nitro Precursor: Look for distinct downfield signals (~8.2-8.5 ppm).

Phosphorus Byproducts: Triethyl phosphate (approx. 1.3 ppm t, 4.1 ppm q).

Sample Preparation
The parent compound exhibits limited solubility in non-polar solvents due to
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-

stacking.

Preferred Solvent:DMSO-d6 (Dimethyl sulfoxide-d6).[2]

Why: Excellent solubility; slows down proton exchange, allowing the N-H proton to be

observed as a sharp(er) signal.

Secondary Solvent: Acetone-d6 (good for resolution, but N-H may broaden).

Avoid: CDCl

(Chloroform-d) unless the amine is substituted; the parent compound often precipitates or
shows broad peaks due to aggregation.

Protocol:

Weigh 5–10 mg of the solid analyte.

Dissolve in 0.6 mL of DMSO-d6 (99.9% D).

Filter through a cotton plug if suspension is visible.

Acquire data at 298 K (25°C) to standardize chemical shifts.

Spectral Data Analysis
1H NMR Spectroscopy (400/500 MHz, DMSO-d6)
The proton spectrum is characterized by a distinct exchangeable singlet (NH) and a crowded

aromatic region (7.0–8.2 ppm).
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Signal (

ppm)
Multiplicity Integral Assignment

Mechanistic
Insight

11.20 – 11.80 br s 1H N-H (10)

Highly

deshielded due

to aromatic ring

current and H-

bonding.

Disappears on D

O shake.

8.05 – 8.15 d 1H H-1

Deshielded

doublet; peri-

position to the N-

H.

7.80 – 7.90 d 1H H-9

Peri-position to

the Oxygen

(benzofuran

side).

7.60 – 7.70 d/m 2H H-4, H-6

Protons adjacent

to the fusion

bridgehead.

7.30 – 7.50 m 2H H-2, H-8

Mid-ring protons;

often

overlapping.

7.15 – 7.25 m 2H H-3, H-7
Most shielded

aromatic protons.

Note: Exact shifts vary slightly with concentration and temperature. The N-H peak is the

diagnostic anchor.

13C NMR Spectroscopy (100/125 MHz, DMSO-d6)
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The carbon spectrum requires long acquisition times (d1 > 2s) to visualize the quaternary

bridgehead carbons.

Signal (

ppm)
Type Assignment Interpretation

155.0 – 160.0 C_quat C-O (C-5a)

Most deshielded

carbon; directly

attached to Oxygen.

140.0 – 145.0 C_quat C-N (C-9a)
Bridgehead carbon

attached to Nitrogen.

120.0 – 125.0 C_quat C-4b/C-4a
Central fusion

carbons.

118.0 – 128.0 CH Aromatic CH
Indole/Benzofuran

ring carbons.

110.0 – 112.0 CH C-1/C-9

Often the most

shielded CH carbons

due to resonance.

Advanced Correlation (Validation)
To confirm the connectivity of the asymmetric halves, 2D NMR is required.

COSY (Correlation Spectroscopy): Establishes the two isolated spin systems (the 4 protons

on the indole side vs. the 4 on the benzofuran side).

HMBC (Heteronuclear Multiple Bond Correlation): The N-H proton will show long-range

coupling to C-4a and C-9a, definitively identifying the indole bridgehead carbons.

Workflow Diagram: Assignment Logic
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Figure 2: Step-by-step logic for validating the 10H-Benzofuro[3,2-b]indole structure.
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Troubleshooting & Common Issues
Issue Cause Remediation

Broad N-H Peak
Proton exchange with trace

water in solvent.

Use a fresh ampoule of

DMSO-d6 or dry the solvent

over 4Å molecular sieves.

Missing Quaternary Carbons
Long relaxation times (T1) of

bridgehead carbons.

Increase the relaxation delay

(d1) to 3–5 seconds in the 13C

pulse sequence.

Extra Peaks in Aliphatic

Region
Residual solvents.

Check for Ethanol/Acetone

(recrystallization solvents) or

Triethyl phosphate (synthesis

byproduct).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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